N1-isopropyl-N2-((3-tosyl-1,3-oxazinan-2-yl)methyl)oxalamide

• IUPAC Name: N-[[3-(4-methylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N'-propan-2-yloxamide
• InChI: InChI=1S/C17H25N3O5S/c1-12(2)19-17(22)16(21)18-11-15-20(9-4-10-25-15)26(23,24)14-7-5-13(3)6-8-14/h5-8,12,15H,4,9-11H2,1-3H3,(H,18,21)(H,19,22)
• InChI Key: HADTWBWGIYYDQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCOC2CNC(=O)C(=O)NC(C)C
• Molecular Formula: C17H25N3O5S
• Molecular Weight: 383.5 g/mol
• CAS No.: 872862-77-6

Description

N1-isopropyl-N2-((3-tosyl-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C17H25N3O5S and its molecular weight is 383.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodology

The development of novel synthetic approaches for oxalamides and related compounds demonstrates the importance of these molecules in organic chemistry. For instance, a novel one-pot synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides from 3-(2-nitroaryl)oxirane-2-carboxamides via rearrangement sequences provides a useful formula for anthranilic acid derivatives and oxalamides (Mamedov et al., 2016). This highlights the versatility of oxalamides in synthetic organic chemistry, potentially including the synthesis or modification of compounds like N1-isopropyl-N2-((3-tosyl-1,3-oxazinan-2-yl)methyl)oxalamide.

Polymer Science

In polymer science, the radical polymerization of N-(2-hydroxypropyl)methacrylamide and its copolymerization with other monomers have been kinetically investigated, revealing the influence of the hydrophilic character of the polymerization medium on the polymer properties (Kopeček & Baẑilová, 1973). Although not directly related to this compound, this research underscores the significance of oxalamide derivatives in modifying polymer characteristics, suggesting potential applications in designing novel polymers with specific properties.

Material Science

Oxalamide-based compounds have been evaluated as nucleating agents for isotactic polypropylene, demonstrating the potential to influence the crystallization behavior of polymers (Deshmukh et al., 2016). This application is particularly relevant for materials engineering, where the control over polymer crystallization is crucial for tailoring material properties. The study of oxalamide motifs in nucleating agents suggests a broader application scope for oxalamide derivatives, including this compound, in materials science for enhancing polymer performance.